Cas no 100306-28-3 ((1S)-2-bromo-1-(3-methoxyphenyl)ethan-1-ol)

• Product Name: (1S)-2-bromo-1-(3-methoxyphenyl)ethan-1-ol
• CAS No: 100306-28-3
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD09863581
• CID: 5229722
• Update Time: 2026-03-07

(1S)-2-bromo-1-(3-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(bromomethyl)-3-methoxy-, (S)- (9CI)
• (1S)-2-bromo-1-(3-methoxyphenyl)ethan-1-ol

• MDL： MFCD09863581
• Inchi： 1S/C9H11BrO2/c1-12-8-4-2-3-7(5-8)9(11)6-10/h2-5,9,11H,6H2,1H3/t9-/m1/s1
• InChI Key： MHSXJMCQZFZDPK-SECBINFHSA-N
• SMILES： [C@@H](C1C=CC=C(OC)C=1)(O)CBr

Additional information on (1S)-2-bromo-1-(3-methoxyphenyl)ethan-1-ol

Chemical Compound CAS No. 100306-28-3: (1S)-2-Bromo-1-(3-Methoxyphenyl)Ethan-1-Ol

The compound with CAS number 100306-28-3, commonly referred to as (1S)-2-bromo-1-(3-methoxyphenyl)ethan-1-ol, is a structurally unique organic compound that has garnered attention in both academic and industrial research. This compound belongs to the class of bromo alcohols, characterized by the presence of a bromine atom and a hydroxyl group attached to a chiral carbon atom. The (1S) configuration indicates that the hydroxyl group, bromine atom, and phenyl ring are arranged in a specific spatial orientation, which is crucial for its chemical reactivity and biological activity.

The molecular structure of (1S)-2-bromo-1-(3-methoxyphenyl)ethan-1-ol consists of a central carbon atom bonded to a bromine atom, a hydroxyl group, and a phenyl ring substituted with a methoxy group at the para position. The methoxy substitution on the phenyl ring introduces electronic effects that influence the compound's reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of aromatic systems, which can be leveraged in drug design and material synthesis.

From a synthetic perspective, (1S)-2-bromo-1-(3-methoxyphenyl)ethan-1-ol can be prepared via various routes, including nucleophilic substitution reactions and stereo-selective reductions. The stereochemistry of the compound is particularly significant, as it can impact the outcome of subsequent reactions. For instance, the use of chiral catalysts or asymmetric induction techniques has been explored to synthesize this compound with high enantiomeric excess, which is essential for applications in asymmetric catalysis and enantioselective synthesis.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of (1S)-2-bromo-1-(3-methoxyphenyl)ethan-1-ol with unprecedented accuracy. These studies have provided insights into the compound's potential as a precursor in organic synthesis, particularly in the construction of complex molecules with defined stereochemistry. For example, the bromine atom can act as a leaving group in substitution reactions, enabling the formation of diverse derivatives that may exhibit interesting biological activities.

In terms of applications, (1S)-2-bromo-1-(3-methoxyphenyl)ethan-1-ol has shown promise in medicinal chemistry due to its ability to participate in various bioisosteric replacements and scaffold modifications. The presence of both hydroxyl and bromine groups makes it versatile for exploring hydrogen bonding interactions and halogen bonding effects in biological systems. Additionally, its chiral nature makes it an attractive candidate for studying enantioselective binding interactions with proteins and enzymes.

Recent research has also focused on the use of (1S)-2-bromo-1-(3-methoxyphenyl)ethan-1-ol as a building block in natural product synthesis. Its structure resembles certain intermediates found in biosynthetic pathways, suggesting its potential role in mimicking or modifying natural compounds. For instance, derivatives of this compound have been investigated for their ability to inhibit specific enzymes or modulate cellular signaling pathways.

The stability and reactivity of (1S)-2-bromo-1-(3-methoxyphenyl)ethan-1-ol under various conditions have been extensively studied. Experimental data indicate that the compound exhibits moderate thermal stability but is highly reactive under nucleophilic conditions. This reactivity can be harnessed for selective transformations, such as alkoxy substitutions or eliminations, which are critical steps in many organic syntheses.

In conclusion, (1S)-2-bromo-1-(3-methoxyphenyl)ethan-1